Cas no 147081-59-2 ((S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate)

(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis. Its Boc-protected amine group enhances stability while allowing selective deprotection under mild acidic conditions, facilitating further functionalization. The stereospecific (S)-configuration is critical for applications in asymmetric synthesis, particularly in the development of bioactive molecules and active pharmaceutical ingredients (APIs). The compound's rigid pyrrolidine scaffold contributes to conformational control, improving binding affinity in target molecules. Its high purity and well-defined stereochemistry make it a reliable building block for medicinal chemistry and drug discovery research. The tert-butyloxycarbonyl (Boc) group also simplifies handling and storage compared to unprotected amines.
(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate structure
147081-59-2 structure
Product Name:(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate
CAS No:147081-59-2
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD06656606
CID:135898
PubChem ID:45089548
Update Time:2025-06-22

(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Boc-3-(Methylamino)pyrrolidine
    • (S)-tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate
    • 1-N-Boc-3-(S)-(Methylamino) pyrrolidine
    • 1-Pyrrolidinecarboxylic acid, 3-(methylamino)-, 1,1-dimethylethyl ester, (3S)-
    • tert-butyl (S)-3-(methylamino)pyrrolidine-1-carboxylate
    • (3S)-3-methylamino-1-t-butoxycarbonylpyrrolidine
    • (S)-1-Boc-3-methylaminopyrrolidine
    • (S)-3-(Methylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-3-Methylamino-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-TERT-BUTYL 3-(METHYLAMINO)PY
    • [(S)-1-Boc-pyrrolidin-3-yl]-methylamine
    • PubChem11216
    • TERT-BUTYL (3S)-3-(METHYLAMINO)PYRROLIDINECARBOXYLATE
    • (3S)-3-(Methylamino)-1-pyrrolidinecarboxylic acid tert-butyl ester
    • -tert-Butyl 3-(methylamino)
    • 1-N-Boc-(S)-(methylamino)-pyrrolidine
    • tert-Butyl-(3S)-3-(methylamino)pyrrolidine-1-carboxylate
    • (3S)-3-(Methylamino)-1-Pyrrolidinecarboxylicacid 1,1-imethylethyl ester
    • 1-Pyrrolidinecarboxylicacid,3-(methylamino)-,1,1-dimethylethylester,(3S)-(9CI)
    • TERT-BUTYL (3S)-3-(METHYLAMINO)PYRROLIDINE-1-CARBOXYLATE
    • OKUCEQDKBKYEJY
    • 147081-59-2
    • CS-0028272
    • MFCD09752962
    • DS-13074
    • OKUCEQDKBKYEJY-QMMMGPOBSA-N
    • 2-Methyl-2-propanyl (3S)-3-(methylamino)-1-pyrrolidinecarboxylate
    • AKOS015901008
    • AM100256
    • (S)-TERT-BUTYL3-(METHYLAMINO)PYRROLIDINE-1-CARBOXYLATE
    • 1-Pyrrolidinecarboxylicacid,3-(methylamino)-,1,1-dimethylethyl ester,(3S)-
    • AKOS005258609
    • DTXSID10666494
    • A26532
    • (3S)-1-Boc-(methylamino)pyrrolidine
    • EN300-5276176
    • SCHEMBL2500606
    • 1-Pyrrolidinecarboxylicacid,3-(MethylaMino)-,1,1-diMethylethylester,(3S)-
    • (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate
    • MDL: MFCD06656606
    • Inchi: 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-5-8(7-12)11-4/h8,11H,5-7H2,1-4H3/t8-/m0/s1
    • InChI Key: OKUCEQDKBKYEJY-QMMMGPOBSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@H](C1)NC)=O

Computed Properties

  • Exact Mass: 200.152
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.03
  • Boiling Point: 269 ºC
  • Flash Point: 117 ºC
  • Refractive Index: 1.485
  • PSA: 41.57000
  • LogP: 1.54400

(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate Security Information

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Additional information on (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate

Compound CAS No. 147081-59-2: (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate

Introduction to (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate

The compound (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate, identified by the CAS registry number 147081-59-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which have gained considerable attention due to their versatile applications in drug design and synthesis. The molecule's structure features a pyrrolidine ring, a tertiary butyl group, and a methylamino substituent, making it a valuable intermediate in the development of bioactive compounds.

Structural Insights and Synthesis

The synthesis of (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate involves a series of well-established organic reactions, including alkylation, amidation, and stereochemical control. The presence of the tert-butyl group provides steric bulk, which can influence the molecule's conformation and reactivity. Recent advancements in asymmetric synthesis have enabled the selective formation of the S-enantiomer, which is crucial for pharmacological applications due to its potential for higher bioavailability and reduced side effects.

Applications in Pharmaceutical Research

(S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its role as a building block in medicinal chemistry is underscored by its ability to participate in peptide bond formation and other nucleophilic reactions. For instance, researchers have utilized this compound to develop inhibitors for enzymes such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

Recent Research Findings

Recent studies have highlighted the potential of (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate as a precursor for developing novel therapeutic agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in tumor growth. Additionally, another research group reported on its use as a chiral auxiliary in asymmetric catalysis, showcasing its versatility in organic synthesis.

Conclusion

In conclusion, (S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate (CAS No. 147081-59-2) stands as a pivotal molecule in contemporary organic chemistry and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as an invaluable tool for researchers aiming to develop innovative therapeutic solutions. As ongoing research continues to uncover new applications and optimizations, this compound will undoubtedly remain at the forefront of chemical innovation.

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